Cas no 1019609-29-0 (N-[3-(dimethylamino)-2,2-dimethylpropyl]thiolan-3-amine)

• Product Name: N-[3-(dimethylamino)-2,2-dimethylpropyl]thiolan-3-amine
• CAS No: 1019609-29-0
• MF: C₁₁H₂₄N₂S
• MW: 216.386661529541
• CID: 5229952
• PubChem ID: 43177936
• Update Time: 2026-03-07

N-[3-(dimethylamino)-2,2-dimethylpropyl]thiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N1,N1,2,2-tetramethyl-N3-(tetrahydro-3-thienyl)-
• N-[3-(dimethylamino)-2,2-dimethylpropyl]thiolan-3-amine

• Inchi： 1S/C11H24N2S/c1-11(2,9-13(3)4)8-12-10-5-6-14-7-10/h10,12H,5-9H2,1-4H3
• InChI Key： COTSYCYYSFPHOT-UHFFFAOYSA-N
• SMILES： C(N(C)C)C(C)(C)CNC1CCSC1

Additional information on N-[3-(dimethylamino)-2,2-dimethylpropyl]thiolan-3-amine

Introduction to N-[3-(dimethylamino)-2,2-dimethylpropyl]thiolan-3-amine (CAS No. 1019609-29-0)

N-[3-(dimethylamino)-2,2-dimethylpropyl]thiolan-3-amine, identified by its CAS number 1019609-29-0, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a complex molecular structure, has garnered attention due to its potential applications in drug development and synthetic chemistry. The unique arrangement of functional groups within its molecule makes it a valuable candidate for further exploration in medicinal chemistry.

The molecular structure of N-[3-(dimethylamino)-2,2-dimethylpropyl]thiolan-3-amine consists of a thiolan-3-amine backbone, which is further modified by the presence of a dimethylamino group at the 3-position and a 2,2-dimethylpropyl substituent. This specific configuration imparts distinct chemical properties that make the compound particularly useful in various chemical reactions and synthetic pathways. The presence of both amine and thiol functionalities allows for versatile interactions with other molecules, making it a promising intermediate in the synthesis of more complex pharmaceutical agents.

In recent years, there has been growing interest in the development of novel compounds that can serve as scaffolds for drug discovery. N-[3-(dimethylamino)-2,2-dimethylpropyl]thiolan-3-amine fits into this category due to its unique structural features. Researchers have been exploring its potential as a building block for the synthesis of small-molecule drugs that target various biological pathways. The compound's ability to undergo selective modifications makes it an attractive choice for medicinal chemists seeking to develop new therapeutic agents.

One of the most compelling aspects of N-[3-(dimethylamino)-2,2-dimethylpropyl]thiolan-3-amine is its role in the development of bioactive molecules. The combination of a thiol group and an amine group provides multiple sites for chemical modification, enabling the creation of diverse derivatives with tailored biological activities. This flexibility has been exploited in several research studies aimed at identifying new compounds with therapeutic potential. For instance, researchers have investigated its derivatives as potential inhibitors of enzymes involved in inflammatory pathways, suggesting that this compound could be a valuable starting point for developing anti-inflammatory drugs.

The synthesis of N-[3-(dimethylamino)-2,2-dimethylpropyl]thiolan-3-amine involves multi-step organic reactions that highlight the compound's complexity. The process typically begins with the formation of the thiolan ring followed by functionalization with the dimethylamino and 2,2-dimethylpropyl groups. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic strategies not only demonstrate the compound's synthetic accessibility but also showcase the advancements in organic chemistry that enable the production of complex molecules like this one.

From a pharmacological perspective, N-[3-(dimethylamino)-2,2-dimethylpropyl]thiolan-3-amine and its derivatives exhibit interesting biological properties. Studies have shown that certain modifications of this compound can lead to enhanced binding affinity to biological targets, which is crucial for drug efficacy. Additionally, the compound's stability under various conditions makes it suitable for formulation into pharmaceutical products. This stability is essential for ensuring that the drug remains effective throughout its shelf life and upon administration to patients.

The use of computational methods has also played a significant role in understanding the properties of N-[3-(dimethylamino)-2,2-dimethylpropyl]thiolan-3-amine. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These predictions provide valuable insights into its potential therapeutic applications and help guide the design of more effective derivatives. By integrating experimental data with computational simulations, researchers can accelerate the drug discovery process and identify promising candidates more efficiently.

In conclusion, N-[3-(dimethylamino)-2,2-dimethylpropyl]thiolan-3-amine (CAS No. 1019609-29-0) is a compound with significant potential in pharmaceutical chemistry and biomedicine. Its unique molecular structure and versatile functional groups make it an attractive candidate for drug development and synthetic applications. The ongoing research into this compound and its derivatives underscores its importance as a building block for novel therapeutic agents. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly critical role in addressing unmet medical needs.